Cas no 320416-52-2 (7-[(E)-2-(4-Methoxyphenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 7-[(E)-2-(4-Methoxyphenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 320416-52-2
• MF: C₁₄H₁₂N₄O
• MW: 252.271282196045
• CID: 5693580
• PubChem ID: 5849579
• Update Time: 2023-10-14

7-[(E)-2-(4-Methoxyphenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-[(E)-2-(4-methoxyphenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine
• 320416-52-2
• 1D-059
• 7-(4-methoxystyryl)[1,2,4]triazolo[1,5-a]pyrimidine
• AKOS005081819
• METHYL 4-(2-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-YLVINYL)PHENYL ETHER
• [1,2,4]Triazolo[1,5-a]pyrimidine, 7-[2-(4-methoxyphenyl)ethenyl]-
• 7-[(E)-2-(4-Methoxyphenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine

• Inchi： 1S/C14H12N4O/c1-19-13-6-3-11(4-7-13)2-5-12-8-9-15-14-16-10-17-18(12)14/h2-10H,1H3/b5-2+
• InChI Key： KCVBNOWGGKNYGM-GORDUTHDSA-N
• SMILES： O(C)C1C=CC(=CC=1)/C=C/C1=CC=NC2=NC=NN12

Computed Properties

• Exact Mass: 252.10111102g/mol
• Monoisotopic Mass: 252.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• pka: 0.73±0.30(Predicted)